Cas no 885270-27-9 (3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid)

• Product Name: 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• CAS No: 885270-27-9
• MF: C₁₉H₂₆N₂O₆
• MW: 378.419545650482
• MDL: MFCD04114482
• CID: 710714
• PubChem ID: 50999095
• Update Time: 2025-06-08

3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylicacid, 3-[[(phenylmethoxy)carbonyl]amino]-, 1-(1,1-dimethylethyl) ester
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-(phenylmethoxycarbonylamino)piperidine-3-carboxylic acid
• 1-Boc-3-Cbz-amino-piperidine-3-carboxylic acid
• 1-BOC-3-Z-AMINOPIPERIDINE-3-CARBOXYLIC ACID,
• 1-(1,1-Dimethylethyl) 3-[[(phenylmethoxy)carbonyl]amino]-1,3-piperidinedicarboxylate (ACI)
• AS-30363
• 3-BENZYLOXYCARBONYLAMINO-PIPERIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• AKOS016845825
• SCHEMBL4569995
• CS-0341981
• 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylicacid
• 1-Boc-3-Cbz-amino-piperidine-3-carboxylic acid, AldrichCPR
• MFCD04114482
• 3-{[(Benzyloxy)carbonyl]amino}-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• DTXSID90679406
• 1-boc-3-cbz-amino-3-piperidinecarboxylic acid
• 885270-27-9
• AB18446
• 3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid

• MDL： MFCD04114482
• Inchi： 1S/C19H26N2O6/c1-18(2,3)27-17(25)21-11-7-10-19(13-21,15(22)23)20-16(24)26-12-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key： WFJMNSIPYXEIJT-UHFFFAOYSA-N
• SMILES： O=C(NC1(CCCN(C(OC(C)(C)C)=O)C1)C(O)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 378.17900
• Monoisotopic Mass: 378.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3

Experimental Properties

• PSA: 105.17000
• LogP: 3.09590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid

Comprehensive Analysis of 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid (CAS No. 885270-27-9)

3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid (CAS No. 885270-27-9) is a highly specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a unique combination of benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protecting groups, making it a versatile intermediate for peptide synthesis and drug development. Its molecular structure, which includes a carboxylic acid functionality, allows for further derivatization, catering to the growing demand for customized building blocks in medicinal chemistry.

The compound's CAS No. 885270-27-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Researchers are particularly interested in its role as a protease inhibitor precursor, a topic gaining traction due to the rising focus on targeted therapies for metabolic and infectious diseases. Recent trends in AI-driven drug discovery have also highlighted the importance of such N-protected amino acid derivatives, as they serve as critical inputs for machine learning models predicting bioactive molecules.

From a synthetic perspective, 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid exemplifies the convergence of green chemistry and atom economy. Its design minimizes waste generation—a key concern in modern sustainable pharmaceutical manufacturing. The compound's Boc-protected amine group offers selective deprotection capabilities, aligning with the industry's shift toward modular synthesis approaches. These attributes make it a staple in combinatorial chemistry libraries, where efficiency and scalability are paramount.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in open-access chemistry forums. The presence of both Cbz and Boc groups creates distinct spectroscopic signatures, enabling precise quality control—a frequently searched topic among QC specialists. Furthermore, its stability under ambient storage conditions (a common query in chemical handling FAQs) makes it preferable over more labile intermediates in multi-step syntheses.

In the context of personalized medicine, derivatives of CAS No. 885270-27-9 have shown promise as conformationally constrained scaffolds for GPCR-targeting drugs—a hot topic in 2024 drug development conferences. Its chiral piperidine core is particularly valuable for designing stereoselective catalysts, addressing the pharmaceutical industry's need for enantiopure APIs. These applications resonate with trending searches on asymmetric synthesis techniques and chiral pool utilization.

The compound's carboxylic acid moiety enables diverse bioconjugation strategies, a subject extensively covered in peptide engineering webinars. This feature aligns with current interests in ADC (antibody-drug conjugate) development, where linker chemistry optimization is crucial. Notably, patent databases reveal increasing citations of 885270-27-9 in prodrug design applications, particularly for CNS-targeted delivery systems—an area witnessing exponential growth in R&D investments.

From a regulatory standpoint, the compound's non-hazardous classification (per GHS standards) simplifies logistics—a practical advantage often queried in chemical procurement discussions. Its compatibility with microwave-assisted synthesis (a popular lab automation topic) further enhances its utility in high-efficiency parallel synthesis platforms. These attributes contribute to its inclusion in fragment-based drug discovery (FBDD) workflows, a dominant theme in computational chemistry publications.

Emerging research suggests potential applications of 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid in covalent inhibitor design, leveraging its electrophilic warhead compatibility—a cutting-edge concept in kinase inhibitor development. This positions the compound at the intersection of chemical biology and rational drug design, two fields generating substantial academic and industrial interest. Such versatility explains its recurring mention in grant proposals related to translational research initiatives.

Supply chain data indicates growing demand for CAS 885270-27-9 from CDMOs (Contract Development and Manufacturing Organizations), coinciding with the pharmaceutical industry's outsourcing trend. The compound's cost-effective synthesis route—frequently analyzed in process chemistry case studies—makes it attractive for generic drug development programs. These economic factors, combined with its IP-cleared status (a major concern in generic pharmaceutical forums), ensure its continued relevance in global markets.

In educational contexts, this molecule serves as an excellent case study for protecting group strategies—a fundamental topic in advanced organic chemistry curricula. Its stepwise deprotection sequence illustrates critical concepts in orthogonal protection, a technique widely adopted in total synthesis projects. These pedagogical applications contribute to its presence in chemistry e-learning resources, particularly those focusing on retrosynthetic analysis techniques.